Cas no 92915-82-7 (6,7,3',4'-Tetrahydroxyflavone)

• Product Name: 6,7,3',4'-Tetrahydroxyflavone
• CAS No: 92915-82-7
• MF: C₁₅H₁₀O₆
• MW: 286.236304759979
• MDL: MFCD00049081
• CID: 2010871
• PubChem ID: 24721539
• Update Time: 2025-04-24

6,7,3',4'-Tetrahydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 3',4',6,7-Tetrahydroxyflavone
• 6,7,3',4'-tetrahydroxyflavone
• 6,7-dihydroxy-2-(3,4-dihydroxyphenyl)-4H-chromen-4-one
• luteolin
• 2-(3,4-dihydroxyphenyl)-6,7-dihydroxychromen-4-one
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-6,7-dihydroxy-
• 92915-82-7
• GGHXUACYEVVMIT-UHFFFAOYSA-N
• SCHEMBL2218499
• MFCD00049081
• CHEMBL1224404
• 673'4'-Tetrahydroxyflavone
• FB166863
• 6,7,3',4'-Tetrahydroxyflavone

• MDL： MFCD00049081
• Inchi： 1S/C15H10O6/c16-9-2-1-7(3-11(9)18)14-5-10(17)8-4-12(19)13(20)6-15(8)21-14/h1-6,16,18-20H
• InChI Key： GGHXUACYEVVMIT-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=C(C(=CC1=2)O)O)=O)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 286.048
• Monoisotopic Mass: 286.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 107A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 6,7,3',4'-Tetrahydroxyflavone

Exploring the Potential of 3',4',6,7-Tetrahydroxyflavone (CAS No. 92915-82-7): A Comprehensive Overview

3',4',6,7-Tetrahydroxyflavone (CAS No. 92915-82-7) is a naturally occurring flavonoid compound that has garnered significant attention in recent years due to its potential health benefits and applications in various industries. This polyphenolic compound belongs to the flavone subclass and is characterized by its four hydroxyl groups at positions 3', 4', 6, and 7. The growing interest in natural bioactive compounds has positioned this molecule as a subject of intense scientific research, particularly in the fields of nutraceuticals, cosmeceuticals, and pharmaceutical development.

The structural features of 3',4',6,7-Tetrahydroxyflavone contribute to its remarkable antioxidant properties, making it a promising candidate for addressing oxidative stress-related conditions. Recent studies have highlighted its potential in neuroprotection, with researchers investigating its effects on cognitive function and brain health. This aligns perfectly with current consumer trends focusing on brain-boosting supplements and natural nootropics. The compound's ability to modulate cellular signaling pathways has also sparked interest in its potential anti-aging applications, particularly in skincare formulations targeting cellular rejuvenation and collagen production.

From a chemical perspective, 3',4',6,7-Tetrahydroxyflavone exhibits interesting structure-activity relationships that researchers are actively exploring. The presence of multiple hydroxyl groups enhances its hydrogen-donating capacity, which is crucial for its free radical scavenging activity. This molecular characteristic has led to investigations into its potential role in metabolic syndrome management and cardiovascular health – topics that consistently rank high in health-related searches. The compound's metal-chelating properties further expand its potential applications, particularly in formulations designed to address mineral imbalances or heavy metal detoxification.

The market for flavonoid-based products has seen exponential growth, with consumers increasingly seeking plant-derived bioactive compounds as alternatives to synthetic ingredients. 3',4',6,7-Tetrahydroxyflavone fits perfectly into this trend, offering formulators a versatile ingredient for functional foods, dietary supplements, and cosmetic preparations. Recent patent filings indicate growing commercial interest, particularly in applications related to skin brightening, UV protection, and inflammatory response modulation. These applications address some of the most searched topics in personal care and wellness sectors.

Extraction and purification methods for 3',4',6,7-Tetrahydroxyflavone have evolved significantly, with modern techniques focusing on green chemistry principles and sustainable sourcing. Advanced methods such as supercritical fluid extraction and molecular imprinting technology are being employed to obtain high-purity compounds while minimizing environmental impact. This aligns with the growing consumer demand for eco-friendly production processes and transparent supply chains in the nutraceutical and cosmetic industries.

Current research is exploring the synergistic effects of 3',4',6,7-Tetrahydroxyflavone with other bioactive compounds, particularly in herbal combinations and traditional medicine formulations. Scientists are investigating how this flavonoid interacts with other polyphenols and plant secondary metabolites to enhance bioavailability and therapeutic efficacy. These studies are particularly relevant given the rising popularity of adaptogenic blends and holistic wellness approaches in modern healthcare paradigms.

Quality control and standardization of 3',4',6,7-Tetrahydroxyflavone-containing products present both challenges and opportunities for manufacturers. Advanced analytical techniques including HPLC-MS and NMR spectroscopy are being employed to ensure product consistency and potency. This focus on quality assurance responds to consumer concerns about supplement authenticity and label accuracy, which have become critical purchasing factors in today's health-conscious market.

The regulatory landscape for flavonoid-rich products continues to evolve, with authorities paying closer attention to health claim substantiation and safety profiles. While 3',4',6,7-Tetrahydroxyflavone is generally regarded as safe, ongoing research is further elucidating its pharmacokinetic properties and long-term effects. These studies are crucial for meeting regulatory requirements and building consumer trust in products containing this bioactive compound.

Future research directions for 3',4',6,7-Tetrahydroxyflavone are likely to focus on its potential in precision nutrition and personalized medicine applications. The compound's ability to influence multiple biological pathways makes it an interesting candidate for nutrigenomic studies and targeted therapeutic approaches. As scientific understanding deepens, we can anticipate more sophisticated applications emerging in areas such as gut-brain axis modulation and cellular stress response management.

In conclusion, 3',4',6,7-Tetrahydroxyflavone (CAS No. 92915-82-7) represents a fascinating example of nature's pharmacy, offering diverse potential applications that align with current health and wellness trends. Its multifaceted biological activities, combined with growing consumer interest in plant-based solutions, position this compound as a valuable subject for continued research and product development across multiple industries.